1-[6-[2-(2-Ethoxyanilino)-2-oxoethyl]sulfanylpyrimidin-4-yl]-N-ethylpiperidine-4-carboxamide

• IUPAC Name: 1-[6-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanylpyrimidin-4-yl]-N-ethylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H29N5O3S/c1-3-23-22(29)16-9-11-27(12-10-16)19-13-21(25-15-24-19)31-14-20(28)26-17-7-5-6-8-18(17)30-4-2/h5-8,13,15-16H,3-4,9-12,14H2,1-2H3,(H,23,29)(H,26,28)
• InChI Key: ROROJQFLTXCBLL-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)C2=CC(=NC=N2)SCC(=O)NC3=CC=CC=C3OCC
• Molecular Formula: C22H29N5O3S
• Molecular Weight: 443.6 g/mol

Description

1-[6-[2-(2-Ethoxyanilino)-2-oxoethyl]sulfanylpyrimidin-4-yl]-N-ethylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H29N5O3S and its molecular weight is 443.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Utility

• One-Step, Three-Component Synthesis : A study by Evdokimov et al. (2006) demonstrated a one-step, three-component reaction for preparing pyridines and 1,4-dihydropyridines, which have significant medicinal utility. This method allows for the efficient synthesis of privileged medicinal scaffolds based on structures like 2-amino-3,5-dicyano-6-sulfanylpyridines, offering potential pathways for generating compounds with related frameworks for various therapeutic applications (Evdokimov, Magedov, Kireev, & Kornienko, 2006).

Antiviral Activity

• Antiviral Pyrimidines : Holý et al. (2002) explored the synthesis of 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines, which exhibited notable antiviral activity against various viruses, including herpes simplex and HIV. This highlights the potential of sulfanylpyrimidine derivatives in contributing to antiviral drug development (Holý, Votruba, Masojídková, Andrei, Snoeck, Naesens, De Clercq, & Balzarini, 2002).

Cytotoxic Activity

• Novel Thiopyrimidine Derivatives : Stolarczyk et al. (2018) synthesized new 4-thiopyrimidine derivatives, examining their cytotoxic activity against various cell lines. This research underscores the relevance of sulfanylpyrimidine structures in designing compounds with potential anticancer properties (Stolarczyk, Bryndal, Matera-Witkiewicz, Lis, Królewska-Golińska, Cieślak, Kaźmierczak-Barańska, & Cieplik, 2018).

Heterocyclic Synthesis

• Heterocyclic Pyrimidines and Pyridines : The utility of enaminonitriles in heterocyclic synthesis was explored by Fadda et al. (2012), leading to the synthesis of new pyrazole, pyridine, and pyrimidine derivatives fused with thiophene rings. These findings suggest avenues for the synthesis of heterocyclic compounds with potential biological activities, relevant to the structural context of the compound (Fadda, Etman, El-Seidy, & Elattar, 2012).